Cas no 1451085-03-2 (Ethyl 9-bromo-8-fluoro-4,5-dihydrobenzo[2,3]oxepino[4,5-d]thiazole-2-carboxylate)
![Ethyl 9-bromo-8-fluoro-4,5-dihydrobenzo[2,3]oxepino[4,5-d]thiazole-2-carboxylate structure](https://ossimg.kuujia.com/scimg/1451500/1451085-03-2x500.png)
1451085-03-2 structure
Product Name:Ethyl 9-bromo-8-fluoro-4,5-dihydrobenzo[2,3]oxepino[4,5-d]thiazole-2-carboxylate
CAS No:1451085-03-2
MF:C14H11BrFNO3S
MW:372.209445238113
CID:4700744
Update Time:2023-08-15
Ethyl 9-bromo-8-fluoro-4,5-dihydrobenzo[2,3]oxepino[4,5-d]thiazole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 9-bromo-8-fluoro-4,5-dihydrobenzo[2,3]oxepino[4,5-d]thiazole-2-carboxylate
- GIISGCWGDWZFAH-UHFFFAOYSA-N
- 9-Bromo-8-fluoro-4,5-dihydro-6-oxa-3-thia-1-aza-benzo[e]azulene-2-carboxylic acid ethyl ester
-
- Inchi： 1S/C14H11BrFNO3S/c1-2-19-14(18)13-17-12-7-5-8(15)9(16)6-10(7)20-4-3-11(12)21-13/h5-6H,2-4H2,1H3
- InChI Key： GIISGCWGDWZFAH-UHFFFAOYSA-N
- SMILES： BrC1C(=CC2=C(C=1)C1=C(CCO2)SC(C(=O)OCC)=N1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 402
- Topological Polar Surface Area: 76.7
Ethyl 9-bromo-8-fluoro-4,5-dihydrobenzo[2,3]oxepino[4,5-d]thiazole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM505511-1g |
Ethyl9-bromo-8-fluoro-4,5-dihydrobenzo[2,3]oxepino[4,5-d]thiazole-2-carboxylate |
1451085-03-2 | 97% | 1g |
$326 | 2022-06-12 | |
| Alichem | A059004535-5g |
Ethyl 9-bromo-8-fluoro-4,5-dihydrobenzo[2,3]oxepino[4,5-d]thiazole-2-carboxylate |
1451085-03-2 | 97% | 5g |
1,062.84 USD | 2021-06-01 |
Ethyl 9-bromo-8-fluoro-4,5-dihydrobenzo[2,3]oxepino[4,5-d]thiazole-2-carboxylate Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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